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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and structural characteristics of Rhenium(III) Bromide. All quantitative data is

presented in structured tables, and detailed experimental protocols for its synthesis are

provided.

Core Properties and Formula
Rhenium(III) bromide is an inorganic compound most accurately represented by the chemical

formula Re₃Br₉, indicating its trimeric nature in the solid state.[1] For stoichiometric

calculations, the simpler formula ReBr₃ is often used. It appears as a black, lustrous crystalline

solid.[1]

Physicochemical Properties
The key physicochemical properties of Rhenium(III) bromide are summarized in the table

below.
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Property Value Reference(s)

Molecular Formula
Re₃Br₉ (Trimeric) / ReBr₃

(Monomeric)
[1]

Molar Mass (as ReBr₃) 425.92 g/mol [1]

Appearance Black lustrous solid [1]

Melting Point
500 °C (932 °F; 773 K)

(sublimes)
[1]

Solubility in Water
Reacts to form rhenium(IV)

oxide (ReO₂)
[1]

Solubility (Organic)

Sparingly soluble in ether and

acetone; reacts with methanol

and ammonia

[1]

Std. Enthalpy of Formation

(ΔfH⦵₂₉₈)
-164.4 kJ/mol [1]

Molecular Structure and Crystallography
The fundamental structural unit of Rhenium(III) bromide is the trirhenium nonabromide (Re₃Br₉)

cluster. This cluster consists of a triangle of rhenium atoms, with Re-Re bond distances

indicative of metal-metal bonding. The structure is analogous to that of the more extensively

studied trirhenium nonachloride (Re₃Cl₉).[1]

The Re₃Br₉ molecule features three rhenium atoms forming a triangle. Three bromine atoms

act as bridging ligands along the edges of this triangle, while six bromine atoms are in terminal

positions, two bonded to each rhenium atom.

Fig 1. Molecular structure of the Re₃Br₉ cluster.

Crystallographic Data
Rhenium(III) bromide is isostructural with Rhenium(III) chloride (Re₃Cl₉). The crystallographic

data for the analogous Re₃Cl₉ is presented below, which provides a reliable model for the

crystal structure of Re₃Br₉.
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Parameter
Value for Re₃Cl₉
(Isostructural)

Reference(s)

Crystal System Rhombohedral [2]

Space Group R-3m, No. 166 [2]

Experimental Protocols: Synthesis
Several methods for the synthesis of Rhenium(III) bromide have been established. The choice

of method may depend on the available starting materials and desired purity.

Method 1: Direct Bromination of Rhenium Metal
This method involves the high-temperature reaction of metallic rhenium with bromine gas.

Reaction: 6Re + 9Br₂ → 2Re₃Br₉

Protocol:

Place rhenium metal powder in a quartz combustion tube within a tube furnace.

Purge the system with a dry, inert gas, such as nitrogen, to remove air and moisture. The

presence of oxygen will lead to the formation of rhenium(III) oxybromide.[1]

Heat the furnace to 500 °C.

Once the temperature is stable, pass a slow stream of dry nitrogen gas saturated with

bromine vapor over the rhenium metal.

The volatile product, Re₃Br₉, sublimes and is collected in a cooler part of the reaction tube

downstream.

After the reaction is complete (typically several hours, depending on the scale), cool the

furnace to room temperature under a continuous flow of nitrogen.

Carefully collect the crystalline product in an inert atmosphere (e.g., a glovebox) due to its

hygroscopic nature.
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Method 2: Thermal Decomposition of Rhenium(V)
Bromide
This is an alternative route involving the decomposition of a higher oxidation state rhenium

bromide.

Reaction: 3ReBr₅ → Re₃Br₉ + 3Br₂

Protocol:

Place Rhenium(V) bromide (ReBr₅) in a sealed, evacuated quartz ampoule.

Heat the ampoule in a furnace with a temperature gradient. The hotter end should be

maintained at a temperature sufficient to decompose the ReBr₅ (typically >300 °C), while the

cooler end should be held at a temperature suitable for the condensation of Re₃Br₉ crystals

(around 200-250 °C).

Over time, the ReBr₅ will decompose, and the less volatile Re₃Br₉ will crystallize in the cooler

zone of the ampoule.

After the reaction is complete, cool the furnace to room temperature before opening the

ampoule in an inert atmosphere to recover the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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